3-[3-(4-Fluorophenyl)-4-isoxazolyl]propanoic acid

• IUPAC Name: 3-[3-(4-fluorophenyl)-1,2-oxazol-4-yl]propanoic acid
• InChI: InChI=1S/C12H10FNO3/c13-10-4-1-8(2-5-10)12-9(7-17-14-12)3-6-11(15)16/h1-2,4-5,7H,3,6H2,(H,15,16)
• InChI Key: MIWUWHGZDAYYOP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NOC=C2CCC(=O)O)F
• Molecular Formula: C12H10FNO3
• Molecular Weight: 235.21 g/mol

Description

3-(4-Fluorophenyl)propionic acid is a chemical compound with the molecular formula C9H9FO2. It appears as a white to almost white powder or crystal.

Synthesis Analysis

3-(4-Fluorophenyl)propionic acid may be used in the synthesis of 2-oxopiperazine guanidine analog.

Molecular Structure Analysis

The molecular weight of 3-(4-Fluorophenyl)propionic acid is 168.17. The InChI string for this compound is InChI=1S/C9H9FO2/c10-8-4-1-7 (2-5-8)3-6-9 (11)12/h1-2,4-5H,3,6H2, (H,11,12).

Physical And Chemical Properties Analysis

3-(4-Fluorophenyl)propionic acid is a solid at 20 degrees Celsius. It has a melting point range of 87.0 to 91.0 degrees Celsius. It is slightly soluble in methanol.

Mechanism of Action

The mechanism of action of 3-[3-(4-Fluorophenyl)-4-isoxazolyl]propanoic acid involves binding to the kainate subtype of glutamate receptors and activating them. This results in the influx of calcium ions into the postsynaptic neuron, leading to depolarization and the initiation of an action potential. The activation of kainate receptors also leads to the release of neurotransmitters such as glutamate and GABA, which can modulate the activity of neighboring neurons.
Biochemical and Physiological Effects:
The activation of kainate receptors by this compound has been shown to have a variety of biochemical and physiological effects. For example, it can lead to the release of cytokines and chemokines, which are involved in inflammation and immune responses. It can also activate signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway, which is involved in cell proliferation and differentiation. In addition, the activation of kainate receptors can modulate synaptic plasticity and learning and memory.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[3-(4-Fluorophenyl)-4-isoxazolyl]propanoic acid is its selectivity for the kainate subtype of glutamate receptors, which allows researchers to specifically study the effects of kainate receptor activation. In addition, 4-FGlu is relatively stable and can be easily synthesized in the laboratory. However, one limitation of 4-FGlu is that it is not a natural neurotransmitter and may not fully replicate the effects of endogenous glutamate. In addition, the use of 4-FGlu in animal studies may not fully reflect the effects of kainate receptor activation in humans.

Future Directions

There are several future directions for research involving 3-[3-(4-Fluorophenyl)-4-isoxazolyl]propanoic acid. One area of interest is the role of kainate receptors in neurological disorders such as epilepsy and Alzheimer's disease. Another area of research is the development of new compounds that can selectively activate or inhibit kainate receptors, which could have potential therapeutic applications. Finally, the use of 4-FGlu in conjunction with other techniques such as optogenetics and electrophysiology could provide new insights into the mechanisms of synaptic plasticity and learning and memory.

Synthesis Methods

The synthesis of 3-[3-(4-Fluorophenyl)-4-isoxazolyl]propanoic acid involves the reaction of commercially available 4-fluorophenylacetic acid with hydroxylamine hydrochloride to form the corresponding oxime. This oxime is then reacted with acrylonitrile to form the isoxazoline ring. Finally, the nitrile group is reduced to the corresponding amine using lithium aluminum hydride, and the resulting amine is protected with a tert-butyloxycarbonyl (Boc) group. The Boc group is then removed using trifluoroacetic acid to yield the final product, this compound.

Scientific Research Applications

3-[3-(4-Fluorophenyl)-4-isoxazolyl]propanoic acid has been used extensively in scientific research to study glutamate receptors, which are the most abundant excitatory neurotransmitter receptors in the central nervous system. Specifically, 4-FGlu is a selective agonist for the kainate subtype of glutamate receptors, which are involved in a variety of physiological processes including synaptic plasticity, learning, and memory.

Safety and Hazards

3-(4-Fluorophenyl)propionic acid can cause skin irritation and serious eye irritation. Precautionary measures include washing skin thoroughly after handling, wearing protective gloves, eye protection, and face protection, and rinsing cautiously with water in case of contact with eyes.